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Compound of Interest

Compound Name: trans-Diamminediiodoplatinum(II)

Cat. No.: B3419856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans-
diamminediiodoplatinum(II), a coordination complex of platinum. This document details its

chemical formula, structure, physicochemical properties, and relevant experimental protocols.

Chemical Formula and Structure
Trans-diamminediiodoplatinum(II) is a platinum(II) complex with the chemical formula

Pt(NH₃)₂I₂.[1] It is the trans isomer of diamminediiodoplatinum(II), meaning the two ammine

(NH₃) ligands and the two iodo (I) ligands are positioned on opposite sides of the central

platinum atom.[2]

The complex exhibits a square planar geometry, a common coordination geometry for

platinum(II) complexes. In this arrangement, the platinum atom is at the center of a square, with

the four ligands at the corners. The existence of two distinct isomers, cis and trans, for

complexes like PtCl₂(NH₃)₂ was pivotal in Alfred Werner's development of coordination theory.

[2]

The structure of trans-diamminediiodoplatinum(II) is characterized by the platinum atom

being bonded to two nitrogen atoms from the ammine ligands and two iodine atoms from the

iodo ligands.
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Caption: Chemical structure of trans-diamminediiodoplatinum(II).

Physicochemical Properties
A summary of the key physicochemical properties of trans-diamminediiodoplatinum(II) is
presented in the table below.

Property Value Reference

Chemical Formula H₆I₂N₂Pt [1]

Molecular Weight 482.95 g/mol [3]

Appearance Yellow solid [1]

CAS Number 13841-96-8 [1]

Isomeric Form trans [1]

Experimental Protocols
Synthesis of Trans-diamminediiodoplatinum(II)
The synthesis of trans-diamminediiodoplatinum(II) can be achieved through a multi-step

process that leverages the trans effect. A general and widely adopted strategy for synthesizing

trans-diamminedihaloplatinum(II) complexes is outlined below. This protocol is adapted from

established methods for similar trans-platinum(II) complexes.[2][4]

Materials:
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Potassium tetrachloroplatinate(II) (K₂PtCl₄)

Concentrated aqueous ammonia (NH₃)

Potassium iodide (KI)

Hydrochloric acid (HCl)

Distilled water

Ethanol

Ether

Procedure:

Preparation of Tetrammineplatinum(II) chloride ([Pt(NH₃)₄]Cl₂):

Dissolve K₂PtCl₄ in distilled water.

To this solution, add an excess of concentrated aqueous ammonia.

Heat the mixture gently. The initial red-brown solution will turn colorless as the [Pt(NH₃)₄]²⁺

complex forms.

Concentrate the solution by heating to induce crystallization of [Pt(NH₃)₄]Cl₂ upon cooling.

Filter the white crystals, wash with cold ethanol, and air dry.

Conversion to Trans-diamminedichloroplatinum(II) ([trans-Pt(NH₃)₂Cl₂]):

Suspend the synthesized [Pt(NH₃)₄]Cl₂ in a minimal amount of distilled water.

Add concentrated hydrochloric acid to the suspension.

Heat the mixture. The white solid will gradually be replaced by a yellow precipitate of

trans-diamminedichloroplatinum(II).[2][4]
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Cool the mixture, filter the yellow solid, wash with distilled water, then ethanol, and finally

ether. Air dry the product.

Halide Exchange to form Trans-diamminediiodoplatinum(II):

Suspend the trans-diamminedichloroplatinum(II) in distilled water.

Add a stoichiometric excess of potassium iodide (KI) dissolved in a minimal amount of

water.

Heat the mixture with stirring. A color change from yellow to a deeper yellow or orange-

yellow indicates the formation of the diiodo complex.

Continue heating for a sufficient time to ensure complete halide exchange.

Cool the mixture to room temperature and then in an ice bath to maximize precipitation.

Filter the resulting solid, wash with cold distilled water to remove unreacted KI and KCl,

followed by a wash with ethanol and ether.

Dry the final product, trans-diamminediiodoplatinum(II), in a desiccator.
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Caption: Synthetic pathway for trans-diamminediiodoplatinum(II).

Characterization
Infrared (IR) Spectroscopy: IR spectroscopy can be used to confirm the presence of the

ammine ligands and to distinguish between the cis and trans isomers. The Pt-N stretching and

NH₃ rocking frequencies are sensitive to the geometry of the complex.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹⁹⁵Pt NMR spectroscopy is a powerful tool

for characterizing platinum complexes. The chemical shift is highly sensitive to the coordination

environment of the platinum nucleus.

X-ray Crystallography: Single-crystal X-ray diffraction provides the most definitive structural

information, including bond lengths and angles. For the analogous trans-

diamminedichloroplatinum(II), the Pt-N bond lengths are approximately 2.05 Å and the Pt-Cl

bond lengths are around 2.32 Å.[5][6] Similar values would be expected for the Pt-N bonds in

the diiodo complex, with longer Pt-I bonds.
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Biological Activity and Significance
While the cis-isomer of diamminedichloroplatinum(II), cisplatin, is a widely used anticancer

drug, the trans-isomer, transplatin, is biologically inactive.[7][8] The inactivity of transplatin is

attributed to its different mode of binding to DNA. Cisplatin primarily forms intrastrand

crosslinks between adjacent purine bases on DNA, which creates a significant kink in the DNA

structure that is poorly repaired by cellular mechanisms and ultimately triggers apoptosis.[7]

In contrast, transplatin binds to DNA to a lesser extent and forms different types of adducts,

primarily interstrand crosslinks or monofunctional adducts, which are more readily repaired by

the cell.[8][9] Consequently, it does not induce the same level of cytotoxic response. The diiodo

analogue, trans-diamminediiodoplatinum(II), is expected to have similar biological inactivity

due to its trans geometry.

The study of trans-platinum complexes remains crucial for understanding the structure-activity

relationships of platinum-based anticancer drugs and for designing new therapeutic agents that

may overcome the limitations of existing drugs, such as drug resistance and side effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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